Cas no 2411311-13-0 (2-chloro-N-2-(2-chlorophenoxy)butylacetamide)

• Product Name: 2-chloro-N-2-(2-chlorophenoxy)butylacetamide
• CAS No: 2411311-13-0
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 5754579
• PubChem ID: 154803690
• Update Time: 2025-05-23

2-chloro-N-2-(2-chlorophenoxy)butylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26575948
• 2411311-13-0
• 2-chloro-N-[2-(2-chlorophenoxy)butyl]acetamide
• Z1562146834
• 2-chloro-N-2-(2-chlorophenoxy)butylacetamide

• Inchi： 1S/C12H15Cl2NO2/c1-2-9(8-15-12(16)7-13)17-11-6-4-3-5-10(11)14/h3-6,9H,2,7-8H2,1H3,(H,15,16)
• InChI Key： GNEMNZZEMMMMLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC(CNC(CCl)=O)CC

Computed Properties

• Exact Mass: 275.0479841g/mol
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-chloro-N-2-(2-chlorophenoxy)butylacetamide

2-Chloro-N-2-(2-Chlorophenoxy)Butylacetamide: A Comprehensive Overview

The compound 2-chloro-N-2-(2-chlorophenoxy)butylacetamide (CAS No. 1311311-13-0) is an organic chemical compound with a complex structure that combines multiple functional groups, including a chloro group, a phenoxy group, and an acetamide moiety. This compound has been the subject of recent research due to its potential applications in various fields, particularly in the pharmaceutical and materials science industries. The chloro group and phenoxy group contribute to its unique chemical properties, making it a versatile molecule for further exploration.

Recent studies have highlighted the importance of chlorinated aromatic compounds in drug design, as they often exhibit bioactivity due to their ability to interact with biological systems. The phenoxy group in this compound is particularly interesting because it can act as a directing group in aromatic substitution reactions, which is crucial for synthesizing more complex molecules. Additionally, the acetamide moiety adds another layer of functionality, as amides are known for their stability and ability to form hydrogen bonds, which are essential for drug-target interactions.

One of the most promising applications of 2-chloro-N-2-(2-chlorophenoxy)butylacetamide lies in its potential as a precursor for more advanced pharmaceutical agents. Researchers have explored its role in the development of anti-inflammatory and antiviral drugs, where the combination of chlorine substituents and phenoxy groups can enhance the molecule's bioavailability and efficacy. Furthermore, the compound's stability under various reaction conditions makes it an ideal candidate for large-scale synthesis processes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and acylation reactions. The introduction of the chlorine atoms is typically achieved through electrophilic substitution on aromatic rings, while the acetamide group is introduced via amide bond formation. These reactions are well-documented in organic chemistry literature and provide a solid foundation for further modifications to tailor the compound's properties.

Recent advancements in computational chemistry have also allowed researchers to model the electronic structure and reactivity of 2-chloro-N-2-(2-chlorophenoxy)butylacetamide. These studies have revealed that the molecule exhibits significant electron-withdrawing effects due to the presence of multiple chlorine atoms, which can influence its reactivity in both organic and biochemical environments. Such insights are invaluable for predicting how this compound might behave in different chemical systems.

Moreover, the environmental impact of this compound has been a topic of interest. Studies have shown that while it is relatively stable under normal conditions, it can undergo biodegradation under specific microbial conditions. This information is critical for assessing its safety profile and ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, 2-chloro-N-2-(2-chlorophenoxy)butylacetamide (CAS No. 1311311-13-0) is a multifaceted compound with significant potential across various scientific domains. Its unique combination of functional groups makes it an attractive candidate for further research and development. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their applications.